Potassium orthosilicate

• IUPAC Name: tetrapotassium;silicate
• InChI: InChI=1S/4K.O4Si/c;;;;1-5(2,3)4/q4*+1;-4
• InChI Key: RLQWHDODQVOVKU-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si]([O-])([O-])[O-].[K+].[K+].[K+].[K+]
• Molecular Formula: K4O4Si
• Molecular Weight: 248.48 g/mol
• CAS No.: 1312-76-1, 14293-88-0

Description

Potassium orthosilicate is an inorganic compound with the chemical formula K₄SiO₄. It is a member of the silicate family, which includes various salts and esters of orthosilicic acid. This compound is known for its stability and is commonly used in various industrial applications due to its unique chemical properties.

Mechanism of Action

Target of Action

Potassium orthosilicate, also known as ortho-silicic acid (H4SiO4), is a major form of bioavailable silicon for both humans and animals . It primarily targets the connective tissues in the body, playing a crucial role in bone mineralization, collagen synthesis, skin, hair, and nails health . It has also been associated with atherosclerosis, Alzheimer’s disease, immune system enhancement, and other disorders or pharmacological effects .

Mode of Action

This compound interacts with its targets by releasing ortho-silicic acid, a bioavailable form of silicon . This compound exhibits profound adsorption and absorption properties, which might be attributed to specific structural characteristics . The interaction of ortho-silicic acid with its targets leads to various changes, including enhanced bone mineralization and collagen synthesis .

Biochemical Pathways

The exact biochemical pathways affected by this compound remain largely unknown. It is known that silicon plays a role in various physiological processes, including photosynthetic co2 fixation and the utilization of photosynthates . This compound might influence these processes by modulating the availability and utilization of silicon.

Pharmacokinetics

The pharmacokinetics of this compound involve its release of ortho-silicic acid, which is a bioavailable form of silicon . Despite the substantial water insolubility of this compound, it releases a small but significant equilibrium concentration of ortho-silicic acid in contact with water and physiological fluids . This property contributes to the compound’s bioavailability.

Result of Action

The action of this compound results in various molecular and cellular effects. These include enhanced bone mineralization, improved collagen synthesis, and better health of skin, hair, and nails . Additionally, it has been associated with the enhancement of the immune system and potential therapeutic effects for conditions like atherosclerosis and Alzheimer’s disease .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the presence of water and physiological fluids is crucial for the release of ortho-silicic acid . Moreover, the compound’s action might be affected by the pH of the environment

Biochemical Analysis

Biochemical Properties

Potassium orthosilicate plays a significant role in biochemical reactions. It has been associated with bone mineralization, collagen synthesis, skin, hair, and nails health, atherosclerosis, Alzheimer disease, immune system enhancement, and other disorders or pharmacological effects . It interacts with various enzymes, proteins, and other biomolecules, influencing their function and activity .

Cellular Effects

This compound has profound effects on various types of cells and cellular processes. It influences cell function by impacting cell signaling pathways, gene expression, and cellular metabolism . For instance, it has been associated with the biosynthesis of collagen and glycosaminoglycan, which are needed for bone formation .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Dosage Effects in Animal Models

The effects of this compound can vary with different dosages in animal models. Studies have shown that it can have beneficial effects at certain dosages, but may also have toxic or adverse effects at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors, and can influence metabolic flux or metabolite levels

Transport and Distribution

This compound is transported and distributed within cells and tissues in ways that are still being studied. It is known to interact with certain transporters or binding proteins, and can influence its localization or accumulation .

Subcellular Localization

The subcellular localization of this compound and its effects on activity or function are areas of active research. It is believed that it may be directed to specific compartments or organelles through targeting signals or post-translational modifications .

Preparation Methods

Synthetic Routes and Reaction Conditions: Potassium orthosilicate can be synthesized by reacting potassium hydroxide with silica. The reaction typically occurs at high temperatures, around 1300°C, to ensure complete conversion. The general reaction is as follows: [ \text{SiO}_2 + 2\text{KOH} \rightarrow \text{K}_2\text{SiO}_3 + \text{H}_2\text{O} ]

Industrial Production Methods: In industrial settings, this compound is produced by melting potassium carbonate with silica sand. This process involves heating the mixture to high temperatures, resulting in the formation of this compound and carbon dioxide: [ \text{K}_2\text{CO}_3 + \text{SiO}_2 \rightarrow \text{K}_2\text{SiO}_3 + \text{CO}_2 ]

Chemical Reactions Analysis

Types of Reactions: Potassium orthosilicate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form potassium silicate.

Reduction: It can be reduced under specific conditions to yield different silicate compounds.

Substitution: this compound can participate in substitution reactions where other cations replace potassium ions.

Common Reagents and Conditions:

Acids: When treated with acids, this compound decomposes to form silica and the corresponding potassium salts.

Alkaline Conditions: Under alkaline conditions, it remains stable and can form complex silicate structures.

Major Products:

Silica: One of the primary products formed from the decomposition of this compound.

Potassium Salts: Various potassium salts are formed depending on the reaction conditions and reagents used.

Scientific Research Applications

Chemistry: Potassium orthosilicate is used as a precursor in the synthesis of other silicate compounds. It is also employed in the preparation of silica nanoparticles and as a reagent in various chemical reactions.

Biology and Medicine: In biological research, this compound is studied for its potential role in bone health and collagen synthesis. It is also investigated for its effects on skin, hair, and nails.

Industry: this compound is widely used in the construction industry as a binder for cement and other construction materials. It is also used in the production of mineral paints and coatings, as well as in industrial cleaning agents due to its alkaline properties.

Comparison with Similar Compounds

Sodium Orthosilicate: Similar in structure and properties but contains sodium instead of potassium.

Tetraethyl Orthosilicate: Used in organic synthesis and the manufacture of aerogels.

Tetramethyl Orthosilicate: An alternative to tetraethyl orthosilicate with similar applications but produces toxic methanol upon decomposition.

Uniqueness: Potassium orthosilicate is unique due to its specific applications in the construction industry and its role in biological research. Its stability under alkaline conditions and ability to form complex silicate structures make it a valuable compound in various fields.

Synthesis routes and methods

Procedure details

The second bleaching liquor requires that sodium silicate (water glass), preferably 42° Be (Na2SiO3 and water), be first mixed and thus reacted with potassium hydroxide (KOH) to form potassium orthosilicate as follows:

Customer Q & A

Q1: What are the structural characteristics of Potassium Orthosilicate?

A2: While the provided research abstracts [, ] don't delve into the detailed structural characteristics of this compound, they do provide some information. The molecular formula for this compound is K4SiO4. Further research in chemical databases and literature would be needed to obtain comprehensive information on its molecular weight, spectroscopic data, and other structural properties.